Cas no 1806866-44-3 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1806866-44-3
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4867930
• Update Time: 2025-10-21

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-5-2-4(3-13)6(8(10)11)12-7(5)9/h2-3,8H,1H3
• InChI Key： XTGLDPZOBJTGGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=O)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1806866-44-3)

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1806866-44-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique chloro and difluoromethyl substituents, serves as a critical building block for the development of advanced heterocyclic compounds. Its molecular structure, featuring a methoxy group and an aldehyde functionality, makes it a versatile reagent for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde has surged due to its applications in crop protection and drug discovery. Researchers are particularly interested in its role as a precursor for herbicides and fungicides, aligning with the global push for sustainable agriculture. The compound's difluoromethyl group is known to enhance the bioavailability and metabolic stability of agrochemicals, addressing key challenges in modern farming practices.

From a synthetic perspective, CAS No. 1806866-44-3 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct complex biaryl structures. Its aldehyde moiety also enables condensation reactions with amines, yielding Schiff bases that are pivotal in medicinal chemistry. These applications have made it a subject of numerous patent filings and academic publications, reflecting its industrial and scientific relevance.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented in chemical databases. For instance, its lipophilicity (logP) and hydrogen bonding capacity are critical parameters for ADMET profiling in drug development. These attributes have spurred discussions on QSAR modeling and molecular docking studies, particularly in the context of targeted therapies.

Environmental and regulatory considerations surrounding 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde are also gaining traction. With increasing scrutiny on chemical safety and green chemistry, manufacturers are exploring eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In the realm of intellectual property, CAS No. 1806866-44-3 is frequently cited in patent claims related to novel pesticides and anticancer agents. Its structural motif is often leveraged to improve binding affinity to biological targets, such as kinase inhibitors or G-protein-coupled receptors. This has led to collaborations between academia and pharmaceutical giants, further driving innovation.

For laboratory professionals, handling 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde requires adherence to standard operating procedures (SOPs) and personal protective equipment (PPE) guidelines. While not classified as a hazardous substance, its reactive aldehyde group necessitates proper storage in anhydrous conditions to prevent degradation. These practical insights are often sought after in chemical forums and research gateways.

Looking ahead, the compound's potential in material science is being explored, particularly for designing organic semiconductors and liquid crystals. Its electron-withdrawing groups could facilitate charge transport in optoelectronic devices, opening new avenues for renewable energy applications. Such interdisciplinary relevance underscores why CAS No. 1806866-44-3 remains a hot topic in both industry and research circles.

In summary, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde exemplifies the convergence of chemical innovation and real-world applications. Whether in agrochemical formulations, drug discovery pipelines, or emerging technologies, its multifaceted utility continues to inspire breakthroughs. As the scientific community prioritizes sustainability and efficiency, this compound is poised to play an even greater role in shaping the future of specialty chemicals.